Cas no 1057333-03-5 (Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate)

Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate structure
1057333-03-5 structure
Product Name:Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
CAS No:1057333-03-5
MF:C15H20Cl2N2O2
MW:331.237502098084
CID:2110521
Update Time:2023-08-04

Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
    • NVVXSKSEOXKWKB-UHFFFAOYSA-N
    • 4-(2,6-Dichloro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • Tert-butyl 4-(2,6-dichlorophenyl)piperazine-1-carboxylate
    • Inchi: 1S/C15H20Cl2N2O2/c1-15(2,3)21-14(20)19-9-7-18(8-10-19)13-11(16)5-4-6-12(13)17/h4-6H,7-10H2,1-3H3
    • InChI Key: NVVXSKSEOXKWKB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1N1CCN(C(=O)OC(C)(C)C)CC1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 355
  • Topological Polar Surface Area: 32.8
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